Cas no 1805379-38-7 (3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid
• CAS No: 1805379-38-7
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4872929
• Update Time: 2025-07-18

3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid

• Inchi： 1S/C8H6ClF2NO2/c1-3-2-4(8(13)14)12-6(5(3)9)7(10)11/h2,7H,1H3,(H,13,14)
• InChI Key： QCJHZSYWPPTQAY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC(C(=O)O)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid

Professional Introduction to 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic Acid (CAS No. 1805379-38-7)

3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid, identified by its CAS number 1805379-38-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a pyridine core with distinct substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid includes a chloro group at the 3-position, a difluoromethyl group at the 2-position, and a methyl group at the 4-position, all attached to a pyridine ring which is further functionalized with a carboxylic acid moiety at the 6-position. This specific arrangement of substituents contributes to its reactivity and makes it a versatile building block for further chemical modifications.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds, particularly those derived from pyridine. The presence of electron-withdrawing groups such as the chloro and difluoromethyl substituents enhances the electrophilicity of the pyridine ring, facilitating nucleophilic substitution reactions that are crucial for drug development. Additionally, the carboxylic acid functionality provides a site for further derivatization, allowing for the creation of more complex molecular structures.

One of the most compelling aspects of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid is its role in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop compounds with potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. The difluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity in drug molecules.

Recent studies have highlighted the compound's utility in generating inhibitors targeting specific enzymatic pathways. For instance, derivatives of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid have been investigated for their ability to modulate kinases and other enzymes involved in cancer progression. The chloro and methyl groups contribute to selective interactions with biological targets, enhancing the overall efficacy of these therapeutic agents.

The agrochemical sector has also benefited from the exploration of this compound. Its structural motifs are found in several pesticides and herbicides that exhibit high potency against various pests while maintaining environmental safety. The carboxylic acid group allows for further functionalization into esters or amides, which are common formulations in agrochemical products.

The synthesis of 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its importance as a synthetic intermediate.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-methylpyridine-6-carboxylic acid (CAS No. 1805379-38-7) represents a significant advancement in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for developing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new derivatives and applications, this compound is poised to play an increasingly important role in addressing global health and agricultural challenges.